6,8-Difluoro-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Description
- Structure : The compound consists of a benzene ring fused to an oxazine ring, bearing a ketone group .
Synthesis Analysis
Several synthetic approaches have been explored for the preparation of 6,8-difluoro-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one. Notably, the reaction of anilines using malonic acid equivalents has been considered an efficient method. Additionally, anthranilic acid derivatives have been employed in the synthesis. Further details on specific synthetic methodologies can be found in relevant literature .
Molecular Structure Analysis
The compound’s molecular structure involves a quinolin-2,4-dione motif. It exhibits different tautomeric forms between the carbonyl groups, CH2-3, and NH of the quinoline moiety. X-ray structure analyses reveal that the most common form is the tautomer 1B .
Chemical Reactions Analysis
Research has focused on the utility of 6,8-difluoro-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one in the synthesis of related heterocycles. These fused ring systems often display unique biological activities. Specific reactions and transformations involving this compound are documented in scientific literature .
properties
IUPAC Name |
6,8-difluoro-2,2-dimethyl-4H-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2NO2/c1-10(2)9(14)13-7-4-5(11)3-6(12)8(7)15-10/h3-4H,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAJUNVAMAOTURR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC2=C(O1)C(=CC(=C2)F)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,8-Difluoro-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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